Cas no 1803825-17-3 (4,5-Dichloro-2-methylthioanisole)

4,5-Dichloro-2-methylthioanisole structure

1803825-17-3 structure

Product Name:4,5-Dichloro-2-methylthioanisole

CAS No:1803825-17-3

MF:C₈H₈Cl₂S

MW:207.120119094849

CID:4705994

Update Time:2023-08-15

Chemical and Physical Properties
Related Products

4,5-Dichloro-2-methylthioanisole Chemical and Physical Properties

Names and Identifiers

- 4,5-Dichloro-2-methylthioanisole
- Inchi： 1S/C8H8Cl2S/c1-5-3-6(9)7(10)4-8(5)11-2/h3-4H,1-2H3
- InChI Key： RDRHDUNKAKQYGQ-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(=C(C)C=1)SC)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 129
Topological Polar Surface Area: 25.3

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